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Compound of Interest

Compound Name: dicyclohexylborane

Cat. No.: B8317775 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dicyclohexylborane ((C₆H₁₁)₂BH), a sterically hindered dialkylborane, is a valuable reagent in

organic synthesis. It is primarily used for the hydroboration of alkenes and alkynes, often

exhibiting high regioselectivity and stereoselectivity. Its bulky nature makes it particularly useful

for the selective hydroboration of less sterically hindered double bonds. This document

provides a detailed experimental protocol for the preparation of dicyclohexylborane as a

white solid precipitate in tetrahydrofuran (THF).

Quantitative Data Summary
The following table summarizes various reported conditions for the synthesis of

dicyclohexylborane. The choice of borane source and reaction temperature can influence the

reaction time and overall yield.
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Borane
Source

Cyclohexen
e (molar
ratio to
BH₃)

Temperatur
e (°C)

Reaction
Time (h)

Solvent Yield (%)

1M Borane in

THF
2.0 0 - 5 1.5 THF Not specified

Borane-

dimethyl

sulfide

2.3 0 1 THF Not specified

Borane-

dimethyl

sulfide

2.06 0 3 Diethyl ether 92 - 99

Experimental Protocol
This protocol details the in-situ preparation of dicyclohexylborane in THF, which precipitates

as a white solid and can often be used directly as a slurry for subsequent reactions.

Materials and Equipment:

Two-necked, round-bottomed flask (e.g., 250 mL), oven-dried

Magnetic stirrer and stir bar

Septum and glass stopper

Nitrogen or Argon gas inlet

Syringes and needles

Ice-water bath

Cannula for liquid transfer (optional)

Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF
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Cyclohexene, freshly distilled

Anhydrous tetrahydrofuran (THF)

Procedure:

Apparatus Setup:

Assemble the two-necked, round-bottomed flask with a magnetic stir bar, a rubber septum

on one neck, and a gas inlet adapter connected to a nitrogen or argon source on the other.

Flame-dry the flask under a stream of inert gas to ensure all moisture is removed. Allow

the flask to cool to room temperature under the inert atmosphere.

Reagent Preparation:

In a separate dry flask under an inert atmosphere, draw the required volume of freshly

distilled cyclohexene into a syringe.

Similarly, draw the required volume of the 1 M borane-THF solution into another syringe.

Reaction Execution:

Through the septum, add anhydrous THF (e.g., 6 mL) and cyclohexene (e.g., 2 mL, ~16.4

mmol) to the reaction flask.

Cool the stirred solution to 0°C using an ice-water bath.

Slowly add the 1 M borane-THF solution (e.g., 10 mL, 10 mmol) dropwise to the stirred

cyclohexene solution over a period of 15-20 minutes. Maintain the temperature at 0°C

during the addition.

Upon completion of the addition, a white precipitate of dicyclohexylborane will begin to

form, creating a slurry.[1]

Reaction Completion and Use:
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Continue stirring the resulting slurry at 0-5°C for approximately 1.5 hours to ensure the

reaction goes to completion.

The resulting slurry of dicyclohexylborane is often used directly for subsequent synthetic

steps.

Isolation (Optional):

If isolation of the solid is required, the supernatant can be carefully removed via cannula

under an inert atmosphere.

The remaining white solid can be washed with cold, anhydrous solvent (e.g., diethyl ether)

and dried under a stream of nitrogen or under vacuum to yield dicyclohexylborane as a

white powder.[2][3] Note that dicyclohexylborane can be prone to bumping during

vacuum drying.[4]

Safety Precautions:

Borane-THF complex is flammable and can react violently with water. All operations should

be carried out under an inert, dry atmosphere.

Cyclohexene is flammable. Handle all reagents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and gloves.

To quench any unreacted borane, slowly add methanol or isopropanol at 0°C. This will

produce hydrogen gas, which should be safely vented.

Visualizations
Experimental Workflow for Dicyclohexylborane Synthesis
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1. Assemble and flame-dry
 a two-necked flask under N₂

2. Add anhydrous THF and
 cyclohexene via syringe

3. Cool flask to 0°C
 in an ice-water bath

4. Add 1M Borane-THF solution
 dropwise over 20 min

5. Stir the resulting slurry
 at 0-5°C for 1.5 hours

6. Dicyclohexylborane slurry is
 ready for use or isolation

Click to download full resolution via product page

Caption: Workflow for the preparation of dicyclohexylborane in THF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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